Cas no 211191-57-0 (Thymidine, 3'-O-2-propenyl-)

• Product Name: Thymidine, 3'-O-2-propenyl-
• CAS No: 211191-57-0
• MF: C₁₃H₁₈N₂O₅
• MW: 282.292423725128
• CID: 1402334
• PubChem ID: 11403295
• Update Time: 2025-04-20

Thymidine, 3'-O-2-propenyl- Chemical and Physical Properties

Names and Identifiers

• Thymidine, 3'-O-2-propenyl-
• 3'-O-(prop-2-enyl)thymidine
• 1-[(2R,4S,5R)-5-(hydroxymethyl)-4-prop-2-enoxyoxolan-2-yl]-5-methylpyrimidine-2,4-dione
• 1-((2R,4S,5R)-4-(Allyloxy)-5-(hydroxymethyl)tetrahydrofuran-2-yl)-5-methylpyrimidine-2,4(1H,3H)-dione
• 3'-o-allylthymidine
• 211191-57-0
• SCHEMBL432717
• DTXSID50464850

• Inchi： 1S/C13H18N2O5/c1-3-4-19-9-5-11(20-10(9)7-16)15-6-8(2)12(17)14-13(15)18/h3,6,9-11,16H,1,4-5,7H2,2H3,(H,14,17,18)/t9-,10+,11+/m0/s1
• InChI Key： RLZDTULMQCRTLP-HBNTYKKESA-N
• SMILES： O1[C@H](C[C@@H]([C@H]1CO)OCC=C)N1C(NC(C(C)=C1)=O)=O

Computed Properties

• Exact Mass: 282.12164
• Monoisotopic Mass: 282.12157168g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 20
• Rotatable Bond Count: 5
• Complexity: 448
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 3
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -0.1
• Topological Polar Surface Area: 88.1Ų

Experimental Properties

• PSA: 88.1